
In-depth Technical Guide: Physicochemical
Properties of Silicon Tetrabromide (SiBr4)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetrabromosilane

Cat. No.: B1584419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise overview of the fundamental physicochemical properties of

Silicon Tetrabromide (SiBr4), a compound of interest in various chemical synthesis and

materials science applications. All quantitative data is presented in a structured format for

clarity and ease of comparison.

Chemical Formula and Structure
Silicon Tetrabromide, also known as tetrabromosilane, is an inorganic compound with the

chemical formula SiBr4.[1] It consists of a central silicon atom covalently bonded to four

bromine atoms, resulting in a tetrahedral geometry.[2]

Molecular Weight
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The calculation for SiBr4 is detailed below.

Table 1: Atomic Weights of Constituent Elements

Element Symbol Atomic Weight ( g/mol )

Silicon Si 28.0855[3]

Bromine Br 79.904[4][5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1584419?utm_src=pdf-interest
https://www.benchchem.com/product/b1584419?utm_src=pdf-body
https://en.wikipedia.org/wiki/Silicon_tetrabromide
https://ereztech.com/siliconiv-bromide-cas-7789-66-4/amp/
https://physics.nist.gov/PhysRefData/Handbook/Tables/silicontable1_a.htm
https://www.quora.com/What-is-the-atomic-mass-of-Br
https://en.wikipedia.org/wiki/Bromine
https://periodic-table.rsc.org/element/35/bromine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The molecular weight of SiBr4 is calculated as follows:

Molecular Weight = (1 × Atomic Weight of Si) + (4 × Atomic Weight of Br) Molecular Weight = (1

× 28.0855) + (4 × 79.904) = 347.7015 g/mol

This calculated value is consistent with experimentally determined and published molecular

weights for Silicon Tetrabromide.

Table 2: Molecular Weight of SiBr4

Compound Chemical Formula
Calculated
Molecular Weight (
g/mol )

Published
Molecular Weight (
g/mol )

Silicon Tetrabromide SiBr4 347.7015
347.70[2][7],

347.702[8][9]

Logical Relationship for Molecular Weight
Calculation
The relationship between the atomic weights of the constituent elements and the final

molecular weight of the compound can be visualized as a simple workflow.
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Caption: Workflow for calculating the molecular weight of SiBr4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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